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Compound of Interest

Compound Name: Nopol

Cat. No.: B1679846 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical handling and disposal protocols is a

critical component of this responsibility. This document provides essential safety and logistical

information for the proper disposal of Nopol, a bicyclic organic compound used in various

chemical syntheses.

Nopol: Essential Safety and Hazard Information
Nopol is classified as a hazardous chemical and requires careful handling to mitigate risks. It is

harmful if swallowed and can cause significant skin and eye irritation[1][2].

Personal Protective Equipment (PPE): When handling Nopol, it is imperative to use the

following personal protective equipment:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166[1].

Hand Protection: Wear appropriate protective gloves to prevent skin contact[2].

Body Protection: Wear suitable protective clothing to prevent skin exposure[1].

Storage: Proper storage of Nopol is crucial to maintain its stability and prevent hazardous

reactions. Store Nopol in a dry, cool, and well-ventilated area. Keep containers tightly closed
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and away from incompatible materials such as strong oxidizing agents[1].

Quantitative Data for Nopol
The following table summarizes key quantitative data for Nopol, providing a quick reference for

its physical and chemical properties.

Property Value Source

Boiling Point 230 - 240 °C / 446 - 464 °F [1]

Flash Point 98 °C / 208.4 °F [1]

Density 0.974 g/cm³ [1]

Molecular Weight 166.26 g/mol [3]

Step-by-Step Disposal Protocol for Nopol
The proper disposal of Nopol is governed by local, regional, national, and international

regulations. The following steps provide a general guideline for its safe disposal.

Step 1: Waste Identification and Collection

A chemical is considered waste when it is no longer intended for use[4].

Collect waste Nopol in a designated, compatible, and properly sealed container to await

disposal. Ensure the container is in good condition, without leaks or cracks[4].

Step 2: Labeling

Clearly label the waste container with "Hazardous Waste" and the full chemical name,

"Nopol"[4]. Do not use abbreviations or chemical formulas.

Step 3: Storage of Waste

Store the hazardous waste container in a designated, secure area, segregated from

incompatible materials[4]. The container must remain closed except when adding more

waste[4].
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Step 4: Arrange for Professional Disposal

Dispose of the contents and the container through an approved waste disposal plant or a

licensed hazardous waste contractor[1][2]. Never pour Nopol down the drain or dispose of it

in the regular trash[4].

Step 5: Handling Spills

In the event of a spill, prevent the material from entering drains[2].

Absorb the spill with an inert material such as dry sand or earth and place it into a suitable

container for disposal[2][5].

Step 6: Disposal of Empty Containers

Empty containers should be triple-rinsed with an appropriate solvent. This rinsate must be

collected and treated as hazardous waste[4].

After triple-rinsing, the container can be disposed of in the regular trash, or preferably,

reused for compatible waste collection after relabeling[4].

Nopol Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Nopol.
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Caption: Workflow for the safe handling and disposal of Nopol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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